Cas no 320-29-6 (4-Bromo-1,2-Bis(Trifluoromethyl)Benzene)

• Product Name: 4-Bromo-1,2-Bis(Trifluoromethyl)Benzene
• CAS No: 320-29-6
• MF: C₈H₃BrF₆
• MW: 293.003842592239
• MDL: MFCD06253758
• CID: 1110802
• PubChem ID: 4737631
• Update Time: 2025-04-20

4-Bromo-1,2-Bis(Trifluoromethyl)Benzene Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(trifluoromethyl)bromobenzene
• 4-Bromo-1,2-bis(trifluoromethyl)benzene
• 1-bromo-4,4,4-triphenylbutan
• 4-Brom-1,1,1-triphenyl-butan
• 4-Brom-1,2-bis-trifluormethyl-benzol
• 4-bromo-1,2-bis-trifluoromethyl-benzene
• 5-bromo-2-trifluoromethylbenzotrifluoride
• AC1N5LEH
• Benzene, 1,1',1''-(4-bromobutylidyne)tris-
• CTK3I4213
• SVWLLRHUNXRVOS-UHFFFAOYSA-N
• MFCD06253758
• DS-8772
• STL557411
• AM62320
• DA-21366
• A856687
• CS-0157151
• EN300-760926
• BBL103601
• AKOS003587362
• 320-29-6
• SCHEMBL6267032
• 4-Bromo-1,2-Bis(Trifluoromethyl)Benzene

• MDL： MFCD06253758
• Inchi： 1S/C8H3BrF6/c9-4-1-2-5(7(10,11)12)6(3-4)8(13,14)15/h1-3H
• InChI Key： SVWLLRHUNXRVOS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(F)(F)F)=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 291.93223g/mol
• Monoisotopic Mass: 291.93223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Melting Point: -48.0--47.0 ºC
• Boiling Point: 160-161 ºC (760 Torr)
• Flash Point: 63.7±25.9 ºC,
• Refractive Index: 1.442 (23 ºC)
• Solubility: Insuluble (1.7E-3 g/L) (25 ºC),

4-Bromo-1,2-Bis(Trifluoromethyl)Benzene Security Information

• Hazard Statement： H315-H319